2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(1,1-dioxothiolan-3-yl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21N5O5S/c1-2-29-15-5-3-13(4-6-15)22-17(25)10-23-12-20-18-16(19(23)26)9-21-24(18)14-7-8-30(27,28)11-14/h3-6,9,12,14H,2,7-8,10-11H2,1H3,(H,22,25)
• InChI Key: OVBWJJZOVSOFMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4CCS(=O)(=O)C4
• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a tetrahydrothiophene ring, a pyrazolopyrimidine ring, and an acetamide group attached to an ethoxyphenyl group. These structural features suggest that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex, with multiple rings and functional groups. The presence of these groups can significantly influence the compound’s physical and chemical properties, as well as its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dioxido group and the heterocyclic rings might increase its polarity and potentially its solubility in water. The acetamide group might contribute to its stability and could influence its melting point and boiling point.

Scientific Research Applications

Photodynamic Therapy (PDT) Agent

Thieno[3,4-d]pyrimidin-4(3H)-thione, a derivative of the compound , has emerged as an exciting photosensitizer for cancer cells. Here’s why:

Potential: Thieno[3,4-d]pyrimidin-4(3H)-thione stands out as a promising thiobase photosensitizer, paving the way for further development in PDT applications.

Regulation of Energy Metabolism

While not directly related to cancer, another intriguing application involves the compound’s interaction with miR-2013-3p:

ATP Content: The relative ATP content decreases when SinHIF-1α and miR-2013-3p interact. .

One-Pot Synthesis of 1,3,5-Triazine Derivatives

The compound’s structure may enable one-pot synthesis of 1,3,5-triazine derivatives:

• Review : Various techniques exist for synthesizing these derivatives. .

Future Directions

Future research on this compound could involve exploring its synthesis and characterizing its physical and chemical properties in more detail. If it shows biological activity, it could be studied for potential therapeutic applications.